Cas no 54615-16-6 ((4-chlorophenyl)methyl(methoxy)amine)

• Product Name: (4-chlorophenyl)methyl(methoxy)amine
• CAS No: 54615-16-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD21100693
• CID: 3373544
• PubChem ID: 12482322
• Update Time: 2025-04-23

(4-chlorophenyl)methyl(methoxy)amine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY-
• (4-chlorophenyl)methyl](methoxy)amine
• NAPWAZLPWIRSFY-UHFFFAOYSA-N
• CS-0163380
• 1-(4-chlorophenyl)-N-methoxymethanamine
• 54615-16-6
• MFCD21100693
• BS-17041
• D80709
• AKOS009094554
• EN300-219372
• [(4-chlorophenyl)methyl](methoxy)amine
• SCHEMBL6077220
• n-(4-chlorobenzyl)-o-methyl-hydroxylamine
• ECA61516
• (4-chlorophenyl)methyl(methoxy)amine

• MDL： MFCD21100693
• Inchi： 1S/C8H10ClNO/c1-11-10-6-7-2-4-8(9)5-3-7/h2-5,10H,6H2,1H3
• InChI Key： NAPWAZLPWIRSFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNOC

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

(4-chlorophenyl)methyl(methoxy)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (4-chlorophenyl)methyl(methoxy)amine

Comprehensive Overview of BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY- (CAS No. 54615-16-6)

BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY- (CAS No. 54615-16-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a chloro substituent and a methoxy group, is widely utilized in synthetic chemistry for the development of advanced intermediates. Its versatility and reactivity make it a valuable component in research and industrial applications.

The chemical properties of BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY- include a molecular formula that underscores its stability and compatibility with various reaction conditions. Researchers often explore its potential in catalysis and drug discovery, where its structural motifs are leveraged to design novel bioactive molecules. Recent trends in green chemistry have also highlighted the compound's role in sustainable synthesis, aligning with global efforts to reduce environmental impact.

In the pharmaceutical industry, BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY- is frequently employed as a building block for the synthesis of active pharmaceutical ingredients (APIs). Its ability to undergo selective functionalization makes it a preferred choice for medicinal chemists. Additionally, the agrochemical sector utilizes this compound in the development of crop protection agents, where its efficacy in pest control and plant growth regulation has been demonstrated.

Market dynamics for BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY- reflect its growing demand across multiple industries. With the rise of precision agriculture and personalized medicine, the need for high-purity intermediates like this compound has surged. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the requirements of global markets, ensuring consistent quality and availability.

From a research perspective, BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY- is often studied for its structure-activity relationships (SAR). Scientists are keen to understand how modifications to its core structure can enhance its performance in specific applications. This has led to numerous publications and patents, further cementing its importance in scientific literature.

Safety and handling of BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY- are critical considerations for laboratories and production facilities. Proper storage conditions, such as controlled temperatures and inert atmospheres, are recommended to maintain its integrity. Regulatory compliance, including adherence to REACH and GHS guidelines, ensures that the compound is used responsibly across all sectors.

Innovations in synthetic methodologies have expanded the applications of BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY-. Techniques such as flow chemistry and microwave-assisted synthesis have improved yields and reduced reaction times, making the compound more accessible for large-scale production. These advancements align with the broader industry shift toward process optimization and cost efficiency.

The future outlook for BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY- is promising, with ongoing research exploring its potential in emerging fields like nanotechnology and biomaterials. As interdisciplinary collaborations grow, the compound's role in cutting-edge innovations is expected to expand, offering new opportunities for scientific and industrial breakthroughs.

In summary, BENZENEMETHANAMINE, 4-CHLORO-N-METHOXY- (CAS No. 54615-16-6) is a multifaceted compound with diverse applications and significant market potential. Its relevance in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. By staying abreast of technological advancements and regulatory requirements, stakeholders can fully harness its capabilities for future innovations.